Cas no 2287330-60-1 (2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol)

• Product Name: 2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol
• CAS No: 2287330-60-1
• MF: C₉H₁₀BrN₃O
• MW: 256.099200725555
• CID: 6098176
• PubChem ID: 165741194
• Update Time: 2025-06-14

2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6749812
• 2287330-60-1
• 2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol

• Inchi： 1S/C9H10BrN3O/c1-6-4-8-9(5-7(6)10)13(2-3-14)12-11-8/h4-5,14H,2-3H2,1H3
• InChI Key： LJJXFUOYPJNYGI-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC2=C(C=1)N(CCO)N=N2

Computed Properties

• Exact Mass: 255.00072g/mol
• Monoisotopic Mass: 255.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol

Comprehensive Introduction to 2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol (CAS No. 2287330-60-1)

2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol (CAS No. 2287330-60-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the benzotriazole family, a class of heterocyclic compounds known for their versatility in pharmaceuticals, agrochemicals, and material science. The presence of a bromo substituent at the 6-position and a methyl group at the 5-position of the benzotriazole ring, along with a hydroxyethyl side chain, makes this molecule particularly interesting for researchers exploring novel synthetic pathways and functional materials.

In the context of current scientific trends, 2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol is often discussed in relation to its potential role in drug discovery and medicinal chemistry. The benzotriazole core is a privileged scaffold in pharmaceutical design, frequently employed as a bioisostere for carboxylic acids, amides, and other functional groups. Researchers are particularly interested in how the bromo and methyl substitutions might influence the compound's biological activity, especially in targeting enzymes or receptors involved in inflammation or cancer pathways. This aligns with the growing public interest in precision medicine and targeted therapies, which are among the most searched topics in biomedical research today.

From a synthetic chemistry perspective, the compound's CAS No. 2287330-60-1 serves as a crucial identifier for researchers looking to explore its properties or derivatives. The hydroxyethyl side chain offers a convenient handle for further functionalization, making it a valuable building block in combinatorial chemistry and high-throughput screening applications. Recent publications have highlighted the compound's utility in creating molecular libraries for drug discovery, a topic that consistently ranks high in academic search queries related to chemical biology and pharmaceutical development.

The material science community has also shown interest in 2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol due to the photophysical properties inherent to the benzotriazole moiety. Compounds containing this structure often exhibit interesting UV-absorbing characteristics, making them candidates for applications in optical materials, sensors, or organic electronics. This connects with the broader public interest in sustainable materials and green chemistry, as researchers explore ways to develop more efficient and environmentally friendly functional materials.

Analytical characterization of CAS No. 2287330-60-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's purity and structural confirmation are critical for research applications, particularly in pharmaceutical contexts where structure-activity relationships (SAR) are being investigated. These analytical aspects resonate with current discussions about quality control in chemical research and the importance of reproducible synthesis - topics that frequently appear in scientific forums and search queries.

In the realm of chemical biology, derivatives of 2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol have been explored as potential enzyme inhibitors or protein binders. The compound's ability to participate in hydrogen bonding through its hydroxyl group, combined with the electron-withdrawing effects of the bromo substituent, creates interesting possibilities for molecular recognition. This aligns with current research trends focusing on small molecule probes for biological systems and chemical genomics approaches to understanding disease mechanisms.

The stability and storage conditions of CAS No. 2287330-60-1 are practical considerations for researchers working with this compound. Like many benzotriazole derivatives, it typically requires protection from light and moisture, stored at controlled temperatures to maintain integrity. These handling considerations connect with broader laboratory safety discussions and best practices for chemical storage, topics frequently searched by both experienced researchers and students new to laboratory work.

Looking forward, 2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol continues to be a compound of interest for multiple research directions. Its potential applications span from medicinal chemistry to materials science, reflecting the interdisciplinary nature of modern chemical research. As synthetic methodologies advance and our understanding of structure-property relationships deepens, this compound and its derivatives will likely play a role in addressing current challenges in healthcare and technology development.

For researchers considering working with CAS No. 2287330-60-1, it's important to consult the latest literature on its synthesis, properties, and potential applications. The compound represents an interesting case study in how subtle modifications to a heterocyclic core can lead to significant changes in chemical behavior and biological activity. This aligns with the current emphasis on rational drug design and computational chemistry approaches that are transforming how we discover and develop new chemical entities.